![molecular formula C17H21N3O2S2 B256508 4-amino-3-(4-ethoxyphenyl)-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione](/img/structure/B256508.png)
4-amino-3-(4-ethoxyphenyl)-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-amino-3-(4-ethoxyphenyl)-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione, also known as AETT, is a thiazole derivative that has been studied extensively for its potential therapeutic applications. This compound has shown promising results in preclinical studies for the treatment of various diseases, including cancer and neurological disorders.
Mechanism of Action
The exact mechanism of action of 4-amino-3-(4-ethoxyphenyl)-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione is not fully understood. However, it has been shown to inhibit the activity of various enzymes and signaling pathways involved in cell proliferation and survival. This compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth in animal models. This compound has also been found to have neuroprotective effects, including reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of 4-amino-3-(4-ethoxyphenyl)-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione is that it has been shown to have low toxicity in animal studies. This makes it a potential candidate for further development as a therapeutic agent. However, one limitation of this compound is that its mechanism of action is not fully understood. Further studies are needed to elucidate its exact mechanism of action and to determine its potential side effects.
Future Directions
There are several future directions for the study of 4-amino-3-(4-ethoxyphenyl)-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione. One direction is to further investigate its potential as a therapeutic agent for cancer and neurological disorders. Another direction is to study its mechanism of action in more detail, which could lead to the development of more potent and selective derivatives. Additionally, studies could be conducted to determine the pharmacokinetics and pharmacodynamics of this compound, which could aid in the development of a dosing regimen for potential clinical use.
In conclusion, this compound is a thiazole derivative that has shown promising results in preclinical studies for the treatment of various diseases, including cancer and neurological disorders. Its mechanism of action is not fully understood, but it has been found to have anti-proliferative and pro-apoptotic effects on cancer cells and neuroprotective effects in animal models of neurodegenerative diseases. Further studies are needed to elucidate its exact mechanism of action and to determine its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 4-amino-3-(4-ethoxyphenyl)-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione involves the reaction of 4-ethoxyphenyl isothiocyanate with piperidine-1-carboxylic acid, followed by the addition of thiosemicarbazide and ammonium carbonate. The resulting product is then treated with hydrazine hydrate to yield this compound. This method has been optimized to produce high yields of this compound with good purity.
Scientific Research Applications
4-amino-3-(4-ethoxyphenyl)-5-(1-piperidinylcarbonyl)-1,3-thiazole-2(3H)-thione has been studied extensively for its potential therapeutic applications. It has shown promising results in preclinical studies for the treatment of various diseases, including cancer and neurological disorders. This compound has been found to have anti-proliferative and pro-apoptotic effects on cancer cells, making it a potential candidate for cancer therapy. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C17H21N3O2S2 |
---|---|
Molecular Weight |
363.5 g/mol |
IUPAC Name |
[4-amino-3-(4-ethoxyphenyl)-2-sulfanylidene-1,3-thiazol-5-yl]-piperidin-1-ylmethanone |
InChI |
InChI=1S/C17H21N3O2S2/c1-2-22-13-8-6-12(7-9-13)20-15(18)14(24-17(20)23)16(21)19-10-4-3-5-11-19/h6-9H,2-5,10-11,18H2,1H3 |
InChI Key |
UUEKTCRHLSDXJN-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)N2C(=C(SC2=S)C(=O)N3CCCCC3)N |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=C(SC2=S)C(=O)N3CCCCC3)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.